Cas no 903205-25-4 (2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903205-25-4
• MF: C₂₂H₁₉ClN₄O₃
• MW: 422.864263772964
• CID: 5425305
• Update Time: 2025-06-03

2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-5-[4-(3-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H19ClN4O3/c1-29-18-7-3-5-16(13-18)21(28)26-8-10-27(11-9-26)22-19(14-24)25-20(30-22)15-4-2-6-17(23)12-15/h2-7,12-13H,8-11H2,1H3
• InChI Key： ZSBNXIGTTGTSEL-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC(OC)=C3)CC2)=C(C#N)N=C1C1=CC=CC(Cl)=C1

Additional information on 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903205-25-4)

The compound 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903205-25-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique oxazole and piperazine moieties, exhibits a range of potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of both chlorophenyl and methoxybenzoyl groups further enhances its structural complexity, contributing to its diverse applications.

In recent years, the demand for heterocyclic compounds like 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has surged, driven by their potential in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for treating various conditions. The compound's CAS No. 903205-25-4 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

One of the key areas of interest surrounding this compound is its potential role in central nervous system (CNS) disorders. The piperazine scaffold is a common feature in many CNS-active drugs, and the addition of the oxazole ring may modulate its pharmacokinetic properties. This has led to speculation about its applicability in conditions such as anxiety, depression, and neurodegenerative diseases. However, further studies are required to validate these hypotheses.

Another hot topic in the scientific community is the compound's potential as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the unique structure of 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile suggests it may interact with specific kinase pathways. Preliminary computational studies have shown promising binding affinities, but in vitro and in vivo experiments are necessary to confirm these findings.

The synthesis of CAS No. 903205-25-4 involves multi-step organic reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling. These methods are increasingly popular in modern laboratories due to their efficiency and scalability. Researchers are also exploring greener alternatives, aligning with the global push for sustainable chemistry.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in small quantities for research purposes. Its high purity and custom synthesis options make it a valuable tool for pharmaceutical companies and academic institutions alike. The growing interest in personalized medicine has further amplified the need for such tailored chemical entities.

In conclusion, 2-(3-chlorophenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903205-25-4) represents a fascinating intersection of chemistry and biology. Its potential applications in CNS disorders, kinase inhibition, and beyond make it a compound worth watching in the coming years. As research progresses, we may uncover even more exciting possibilities for this versatile molecule.